methyl 4-(3,3-dimethyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-11-yl)benzoate

• IUPAC Name: methyl 4-(9,9-dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)benzoate
• InChI: InChI=1S/C23H24N2O3/c1-23(2)12-18-20(19(26)13-23)21(25-17-7-5-4-6-16(17)24-18)14-8-10-15(11-9-14)22(27)28-3/h4-11,21,24-25H,12-13H2,1-3H3
• InChI Key: UYPRCCWAAGAZRE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC=C(C=C4)C(=O)OC)C(=O)C1)C
• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol

Description

Methyl 4-(3,3-dimethyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-11-yl)benzoate is a useful research compound. Its molecular formula is C23H24N2O3 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 4-(3,3-dimethyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-11-yl)benzoate is 376.17869263 g/mol and the complexity rating of the compound is 661. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality methyl 4-(3,3-dimethyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-11-yl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-(3,3-dimethyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-11-yl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Polycyclic Systems

Research by Ukhin et al. (2011) focused on the synthesis of novel fused pentacyclic systems involving the dehydration of compounds similar to methyl 4-(3,3-dimethyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-11-yl)benzoate. This exploration yielded products that represent a new class of polycyclic systems, potentially expanding the chemical diversity for various applications (Ukhin et al., 2011).

Mass Spectral Analysis

Arellano et al. (1982) studied the fragmentation patterns of this compound and its derivatives under electron impact. Their findings contribute significantly to the understanding of the molecular structure and stability of these compounds, which is essential for various scientific applications (Arellano et al., 1982).

Synthesis and Pharmacological Potential

Cortéas et al. (2004) developed an efficient synthesis method for derivatives of this compound, hinting at possible pharmacological activities in the central nervous system. The synthesis process and the confirmation of the structure of these products pave the way for further exploration in medicinal chemistry (Cortéas et al., 2004).

Fluorescent Chemosensors

Tolpygin et al. (2012) discovered that certain derivatives of this compound are effective fluorescent chemosensors for Cd2+ cations. This finding opens up avenues for the use of these compounds in environmental monitoring and analytical chemistry (Tolpygin et al., 2012).

Corrosion Inhibition

Laabaissi et al. (2021) synthesized benzodiazepine derivatives based on this compound and evaluated their efficacy as corrosion inhibitors for mild steel in acidic environments. This research is significant for industrial applications, particularly in materials science and engineering (Laabaissi et al., 2021).